Cas no 101651-80-3 (2H-Indol-2-one,3-(2-aminopropyl)-1,3-dihydro-3-hydroxy-)
101651-80-3 structure
Product Name:2H-Indol-2-one,3-(2-aminopropyl)-1,3-dihydro-3-hydroxy-
CAS No:101651-80-3
MF:C11H14N2O2
MW:206.241062641144
CID:161597
PubChem ID:58649
Update Time:2025-04-19
2H-Indol-2-one,3-(2-aminopropyl)-1,3-dihydro-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indol-2-one,3-(2-aminopropyl)-1,3-dihydro-3-hydroxy-
- 2-INDOLINONE, 3-HYDROXY-3-(2-AMINOPROPYL)-
- 3-(2-aminopropyl)-3-hydroxy-1H-indol-2-one
- 3-(2-aminopropyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one
- 3-(beta-Hydroxy-alpha-methylaminoethyl) oxindole
- 3-Hydroxy-3-(2-aminopropyl)-2-indolinone
- DTXSID70906444
- 3-(2-Aminopropyl)-3H-indole-2,3-diol
- 101651-80-3
-
- Inchi: 1S/C11H14N2O2/c1-7(12)6-11(15)8-4-2-3-5-9(8)13-10(11)14/h2-5,7,15H,6,12H2,1H3,(H,13,14)
- InChI Key: PTLNOCZKIVWOBW-UHFFFAOYSA-N
- SMILES: OC1(C(NC2C=CC=CC1=2)=O)CC(C)N
Computed Properties
- Exact Mass: 206.10562
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- PSA: 75.35
2H-Indol-2-one,3-(2-aminopropyl)-1,3-dihydro-3-hydroxy- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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